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Compound of Interest

Compound Name: 4-Butylaniline-d15

Cat. No.: B12394459

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and application of
4-Butylaniline-d15, an isotopically labeled compound valuable in various research and
development settings. As a Senior Application Scientist, the following information synthesizes
critical safety data with practical, field-proven insights to ensure both experimental integrity and
user safety.

Understanding 4-Butylaniline-d15: A Profile

4-Butylaniline-d15 is a stable isotope-labeled version of 4-butylaniline, where fifteen hydrogen
atoms have been replaced with deuterium. This isotopic substitution makes it a powerful tool in
mass spectrometry-based applications, particularly as an internal standard for quantitative
analysis of its non-labeled counterpart.[1][2][3][4] Its utility stems from the fact that it is
chemically identical to 4-butylaniline but has a distinct, higher molecular weight, allowing for
clear differentiation in analytical instrumentation.

Chemical and Physical Properties

While a specific, comprehensive Safety Data Sheet (SDS) for 4-Butylaniline-d15 is not readily
available, its physical and chemical properties are largely dictated by its non-deuterated parent
compound, 4-butylaniline. The primary difference lies in their molecular weights.
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Property 4-Butylaniline-d15 4-Butylaniline Data Source
Molecular Formula C10D1sN C1oH1sN [11[5]
Molecular Weight ~164.33 g/mol ~149.23 g/mol [1][6]
Clear, colorless
Clear, colorless to o
Appearance o mobile liquid with an [718]
orange mobile liquid
ethereal odor
Not specified, 261 °C at 760 mmHg;
Boiling Point expected to be similar ~ 133-134 °C at 14 [7]
to parent compound mmHg
Not specified,
Melting Point expected to be similar  -14 °C [7]
to parent compound
Not specified,
) o 0.945 - 0.947 g/lcm3 at
Density expected to be similar o5 oC [7119]
to parent compound
Not specified,
Flash Point expected to be similar  105.2 °C [7]
to parent compound
Solubility Soluble in water Soluble in water [10]
o Air sensitive, ) N
Sensitivity Air sensitive [71[11]

hygroscopic

Expert Insight: The slight increase in molecular weight due to deuteration does not significantly
alter the macroscopic physical properties like boiling point or density. However, the hygroscopic
nature of deuterated compounds, especially amines, is a critical consideration for experimental
accuracy.[12]

Hazard Identification and Risk Mitigation

The safety profile of 4-Butylaniline-d15 should be considered equivalent to that of 4-
butylaniline, which is classified as a hazardous substance.
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GHS Hazard Classification:

Acute Toxicity (Oral, Dermal, Inhalation): Category 3 or 4, Toxic if swallowed, in contact with
skin, or if inhaled.[6][8][9][10][13]

» Skin Corrosion/Irritation: Category 1B or 2, Causes severe skin burns and eye damage or
causes skin irritation.[8][9][14]

o Serious Eye Damage/Eye Irritation: Category 1 or 2A, Causes serious eye damage or
serious eye irritation.[8][9][14]

o Specific Target Organ Toxicity (Single Exposure): Category 3, May cause respiratory
irritation.[8][9][13][14]

e Hazardous to the Aquatic Environment (Chronic): Category 3, Harmful to aquatic life with
long-lasting effects.[8][13]

Core Directive for Safety: All handling of 4-Butylaniline-d15 must be conducted with the
assumption that it carries the same toxicological risks as its non-deuterated analog. The
primary routes of exposure are inhalation, skin contact, and ingestion.

Exposure Control and Personal Protective Equipment
(PPE)

A multi-layered approach to safety is essential when working with this compound.
Engineering Controls:

e Fume Hood: All handling of 4-Butylaniline-d15 should be performed in a properly
functioning chemical fume hood to minimize inhalation exposure.[15]

» Ventilation: Ensure adequate general laboratory ventilation.[16][17]

o Eyewash Stations and Safety Showers: These must be readily accessible and in close
proximity to the workstation.[9][16]

Personal Protective Equipment (PPE):
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e Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use and disposed of properly after handling.[8][17]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[8][17]

e Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[3]
[15]

» Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosol
generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
should be used.[8][15]

Experimental Protocols: Safe Handling and Storage

The integrity of your research and the safety of laboratory personnel depend on meticulous
adherence to proper handling and storage protocols.

Workflow for Handling 4-Butylaniline-d15
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Preparation

Don appropriate PPE:
- Chemical-resistant gloves

- Safety goggles/face shield
- Lab coat
Handling
v
Set up work area in a Retrieve 4-Butylaniline-d15
certified chemical fume hood. from designated storage.

Dispense the required amount
using a calibrated pipette or syringe.
Immediately and tightly
seal the container.
Post-Handling

(Clean the work area thoroughly)

Dispose of contaminated materials
(e.g., pipette tips, gloves) in a
labeled hazardous waste container.

:

Wash hands thoroughly
after removing PPE.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Butylaniline-d15.
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Storage Protocol

Proper storage is crucial to maintain the chemical integrity of 4-Butylaniline-d15 and to
prevent accidental exposure.

o Atmosphere: Due to its air sensitivity, store under an inert atmosphere (e.g., nitrogen or
argon).[7][11]

o Temperature: Store in a cool, dry, and dark place.[7][11][15] Refrigeration is recommended
for long-term storage.[18]

o Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.[11][15][16]

e Incompatibilities: Store away from strong oxidizing agents, strong acids, and sources of
ignition.[9][15]

Expert Insight: Deuterated compounds, especially those with amine functional groups, are
often hygroscopic.[12] Moisture contamination can lead to H-D exchange, compromising the
isotopic purity of the standard. For highly sensitive quantitative analyses, consider purchasing
the compound in single-use ampules or using a dry glove box for sample preparation.[12][18]

Emergency Procedures

In the event of an accidental exposure or spill, a swift and informed response is critical.

First-Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[8][15][16]

o Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing. Seek immediate medical attention.[15][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][15][16]

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b12394459?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://www.lookchem.com/404.htm
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.guidechem.com/encyclopedia/4-butylaniline-dic1823.html
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4butylaniline-CASNO-104-13-D0066-EN.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.fishersci.com/store/msds?partNumber=AC150655000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2398150_EN.htm
https://pim-resources.coleparmer.com/sds/80998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[14][16]

Spill Response Protocol

Evacuate immediate area
and alert others.

l

Assess the spill size and Iocatlon
Is it a minor or major spill?

; Minor ;Major

Absorb with inert matenal Evacuate the Iaboratory
(e g., vermiculite, dry sand) Restrict access.

/ ’

Collect absorbed material into a Contact institutional
sealed, labeled hazardous waste container. Environmental Health & Safety (EHS).

l

Decontaminate the area with an
appropriate cleaning solution.

Click to download full resolution via product page

Caption: Decision-making workflow for a 4-Butylaniline-d15 spill.
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Disposal Considerations

All waste containing 4-Butylaniline-d15 must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials, including excess reagent, contaminated
absorbents, and disposable PPE, in a designated and clearly labeled hazardous waste
container.[9][14]

Disposal Regulations: Disposal must be conducted in accordance with all federal, state, and
local environmental regulations. Consult your institution's Environmental Health & Safety
(EHS) department for specific guidelines.[10] Do not dispose of this chemical down the drain
or in regular trash.[9][10][14]

Conclusion

4-Butylaniline-d15 is an indispensable tool for modern analytical research. Its safe and

effective use hinges on a thorough understanding of its potential hazards—extrapolated from

its non-deuterated analog—and the consistent application of rigorous safety protocols. By

integrating the principles of engineering controls, personal protective equipment, and

meticulous handling techniques, researchers can harness the full potential of this compound

while maintaining a safe and compliant laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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